Cas no 1805325-44-3 (3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde)

• Product Name: 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde
• CAS No: 1805325-44-3
• MF: C₇H₅F₃N₂O
• MW: 190.122611761093
• CID: 4853777
• Update Time: 2025-05-20

3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

• Inchi： 1S/C7H5F3N2O/c8-6(9)5-3(2-13)1-4(11)7(10)12-5/h1-2,6H,11H2
• InChI Key： YDBMLSPLWSZWLO-UHFFFAOYSA-N
• SMILES： FC(C1C(C=O)=CC(=C(N=1)F)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• XLogP3: 0.7
• Topological Polar Surface Area: 56

Additional information on 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde

The compound 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde (CAS No. 1805325-44-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatile applications. The structure of this molecule is characterized by a pyridine ring with substituents at positions 2, 3, 5, and 6. Specifically, the substituents include an amino group (-NH₂) at position 3, a difluoromethyl group (-CHF₂) at position 6, a fluorine atom at position 2, and a carboxaldehyde group (-CHO) at position 5.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials, particularly in the context of organic electronics. The presence of electron-withdrawing groups such as the carboxaldehyde and difluoromethyl groups significantly influences the electronic properties of the molecule. These groups enhance the molecule's ability to participate in π-conjugation, which is crucial for applications in semiconductors and optoelectronic devices. Additionally, the amino group introduces nucleophilic character, making the compound potentially useful in catalytic processes and as a building block for more complex molecules.

The synthesis of 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde involves a multi-step process that combines principles from organic synthesis and fluorination chemistry. Key steps include the formation of the pyridine ring through cyclization reactions, followed by selective substitution to introduce the desired functional groups. The introduction of fluorinated substituents requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

One of the most promising applications of this compound lies in its potential as a precursor for advanced materials such as graphene analogs and two-dimensional (2D) materials. The ability to functionalize pyridine rings with specific substituents allows for tailored electronic properties, making these materials suitable for next-generation electronics. For instance, researchers have demonstrated that pyridine derivatives can serve as precursors for heteroatom-doped carbon materials, which exhibit enhanced electrical conductivity and stability compared to traditional carbon-based materials.

In addition to its role in materials science, 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde has shown promise in medicinal chemistry. The compound's unique structure makes it a potential candidate for drug design, particularly in targeting specific biological pathways. The amino group can act as a hydrogen bond donor, enhancing bioavailability, while the fluorinated substituents contribute to lipophilicity and metabolic stability. Recent studies have explored its potential as an inhibitor of certain enzymes involved in neurodegenerative diseases, highlighting its potential therapeutic applications.

The physical and chemical properties of this compound are also areas of active research. Its solubility profile, thermal stability, and reactivity under various conditions are critical factors influencing its applicability in different chemical processes. For example, its high thermal stability makes it suitable for high-temperature applications in material synthesis, while its solubility in organic solvents facilitates its use in solution-based reactions.

From an environmental perspective, understanding the degradation pathways and ecological impact of 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde is essential for sustainable chemical practices. Recent research has focused on identifying biodegradation mechanisms and assessing toxicity levels to ensure safe handling and disposal. These studies are crucial for aligning chemical development with global sustainability goals.

In conclusion, 3-Amino-6-(difluoromethyl)-2-fluoropyridine-5-carboxaldehyde represents a versatile compound with diverse applications across multiple disciplines. Its unique structure enables tailored electronic properties, making it valuable in materials science and organic electronics. Simultaneously, its potential in medicinal chemistry underscores its role as a promising candidate for drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to make significant contributions to both academic and industrial advancements.